(1-{[5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-3-propylpiperidin-3-yl)methanol

• IUPAC Name: [1-[[5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl]methyl]-3-propylpiperidin-3-yl]methanol
• InChI: InChI=1S/C18H24FN3O2/c1-2-7-18(13-23)8-4-9-22(12-18)11-16-20-21-17(24-16)14-5-3-6-15(19)10-14/h3,5-6,10,23H,2,4,7-9,11-13H2,1H3
• InChI Key: XNHVFBSFMNCWLI-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CCCN(C1)CC2=NN=C(O2)C3=CC(=CC=C3)F)CO
• Molecular Formula: C18H24FN3O2
• Molecular Weight: 333.4 g/mol

Description

The synthesis and analysis of complex organic compounds like "(1-{[5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-3-propylpiperidin-3-yl)methanol" involve detailed chemical synthesis routes, molecular structure elucidation, and property characterization. These processes are fundamental in developing new materials with specific physical and chemical properties for various applications, excluding drug use and dosage-related aspects.

Synthesis Analysis

The synthesis of complex organic molecules typically involves multi-step chemical reactions, starting from simpler molecules to achieve the desired structure. For instance, the synthesis of boric acid ester intermediates with benzene rings, as described by Huang et al. (2021), involves a three-step substitution reaction. The process includes using FTIR, 1H and 13C NMR spectroscopy, and mass spectrometry for structure confirmation, which could be analogous to the synthesis steps for the queried compound (Huang et al., 2021).

Molecular Structure Analysis

The molecular structure of synthesized compounds is often determined using techniques such as X-ray diffraction and density functional theory (DFT). For example, the crystal structure and DFT studies on certain compounds reveal insights into their molecular geometry and electronic properties, providing a basis for understanding the structural aspects of complex molecules (Huang et al., 2021).

Chemical Reactions and Properties

The chemical properties of organic compounds, including reactivity and stability, are crucial for their potential applications. Studies on compounds like 3-oxo-4-amino-1,2,3-oxadiazole show specific reactions and stability characteristics, shedding light on similar compounds' possible chemical behaviors (Bohle & Perepichka, 2009).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and molecular aggregation, are often studied using spectroscopic methods and can be influenced by molecular structure and solvent effects. Research on molecular aggregation in thiadiazol derivatives provides insights into how structural differences affect these properties, which could be relevant for understanding the physical characteristics of the target compound (Matwijczuk et al., 2016).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards other chemicals, define an organic compound's applications and handling. Studies on the chemical behavior of oxadiazole derivatives under various conditions can offer insights into the chemical properties of related compounds (Buscemi et al., 1988).

Scientific Research Applications

Fluorescence Sensing Applications

• Aniline Sensing: Novel thiophene substituted 1,3,4-oxadiazole derivatives have been studied for fluorescence quenching by aniline, suggesting potential applications in aniline sensing through fluorescence quenching methods. These studies indicate the compounds' promising role in detecting aniline via fluorescence quenching, hinting at their use in environmental monitoring and safety applications (L. Naik, I. Khazi, G. Malimath, 2018).

Synthetic Routes and Chemical Reactions

• Photoreactions: Research on the photochemical behavior of 1,2,4-oxadiazole derivatives in methanol under UV irradiation has explored their potential in synthetic chemistry, including mechanisms of ring photoisomerization and formation of open chain products. This highlights their significance in studying photoreactions and developing new synthetic pathways (S. Buscemi, M. G. Cicero, N. Vivona, T. Caronna, 1988).

Advanced Material Applications

• Delayed Luminescence in OLEDs: A study on carbazole-substituted 2-methyl-5-phenyl-1,3,4-oxadiazoles compared to their 2,5-diphenyl analogues found these compounds exhibit delayed luminescence with potential applications in organic light-emitting diodes (OLEDs). This research contributes to the development of materials with improved efficiency and stability for OLED applications (Matthew W. Cooper et al., 2022).

Environmental Sensing and Remediation

• Herbicide Detection in Water: Techniques have been developed for the detection of herbicides like dimethenamid and flufenacet and their degradates in natural water, employing methods like solid-phase extraction and mass spectrometry. This underscores the role of 1,3,4-oxadiazole derivatives in environmental analysis, particularly in tracking agricultural chemical residues in water bodies (L. Zimmerman, R. Schneider, E. Thurman, 2002).